Cas no 118158-92-2 (3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine)

• Product Name: 3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine
• CAS No: 118158-92-2
• MF: C₈H₁₀N₄S₂
• MW: 226.321797847748
• MDL: MFCD02325835
• CID: 1077056
• PubChem ID: 5176633
• Update Time: 2025-10-31

3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Ethylthio)-5-(2-thienyl)-4H-1,2,4-triazol-4-amine
• 3-ETHYLSULFANYL-5-THIOPHEN-2-YL-[1,2,4]TRIAZOL-4-YLAMINE
• BB_SC-3864
• AKOS B024951
• AKOS TOT-1098
• ART-CHEM-BB B024951
• 3-(ethylthio)-5-(2-thienyl)-1,2,4-triazol-4-amine
• 3-ethylsulfanyl-5-(2-thienyl)-1,2,4-triazol-4-amine
• 3-ethylsulfanyl-5-thiophen-2-yl-1,2,4-triazol-4-amine
• [3-(ethylthio)-5-(2-thienyl)-1,2,4-triazol-4-yl]amine
• BBL012976
• 118158-92-2
• 3-(ethylsulfanyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• DTXSID501217469
• STK347883
• 4H-1,2,4-Triazol-4-amine, 3-(ethylthio)-5-(2-thienyl)-
• ALBB-021554
• 3-(ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine
• 3-(ethylthio)-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• AKOS000314482
• 3-(ethylsulfanyl)-5-(2-thienyl)-4h-1,2,4-triazol-4-amine
• MFCD02325835
• EN300-230309
• CS-0299676
• 3-(ETHYLSULFANYL)-5-(THIOPHEN-2-YL)-1,2,4-TRIAZOL-4-AMINE
• VS-03629
• ZINC02581597
• 3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine

• MDL： MFCD02325835
• Inchi： 1S/C8H10N4S2/c1-2-13-8-11-10-7(12(8)9)6-4-3-5-14-6/h3-5H,2,9H2,1H3
• InChI Key： UWTQTJQKRFIQDP-UHFFFAOYSA-N
• SMILES： S(CC)C1=NN=C(C2=CC=CS2)N1N

Computed Properties

• Exact Mass: 226.03468868g/mol
• Monoisotopic Mass: 226.03468868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 458.2±37.0 °C at 760 mmHg
• Flash Point: 230.9±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine

3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine (CAS No. 118158-92-2): A Comprehensive Overview

3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine (CAS No. 118158-92-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine.

The chemical structure of 3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine is characterized by a 1,2,4-triazole ring fused with a thiophene moiety and an ethylthio group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The 1,2,4-triazole ring is a versatile heterocyclic system that can form stable complexes with various metal ions and is known for its ability to interact with biological targets. The thiophene moiety adds aromaticity and electron-donating properties, while the ethylthio group contributes to the lipophilicity and metabolic stability of the compound.

The synthesis of 3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine has been reported in several studies. One common method involves the reaction of 5-aminothiophene with ethanethiol in the presence of a coupling reagent to form the intermediate thiophene derivative. This intermediate is then cyclized using a suitable reagent to form the 1,2,4-triazole ring. The final step involves the introduction of the amino group through amination or reduction of a suitable nitro precursor. The overall synthetic route is efficient and can be scaled up for larger-scale production.

In terms of biological activities, 3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine has shown promising results in various assays. Studies have demonstrated its potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity. Additionally, this compound has exhibited antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of broad-spectrum antimicrobial agents.

Recent research has also explored the antiviral properties of 3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine. Preliminary studies have shown that it can inhibit the replication of certain RNA viruses by interfering with viral RNA-dependent RNA polymerase (RdRp) activity. This finding opens up new avenues for its application in antiviral therapy. Furthermore, ongoing clinical trials are evaluating its efficacy in treating viral infections such as influenza and hepatitis C.

Beyond its antimicrobial properties, 3-(Ethylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine has been investigated for its potential as an anticancer agent. In vitro studies have demonstrated its ability to induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway and activate caspase-dependent apoptosis. These findings suggest that this compound could be a valuable lead for developing novel anticancer drugs.

The pharmacokinetic profile of 3-(Ethylthio)-5-thien-2-y l - 4 H - 1 , 2 , 4 - triazol - 4 - amine has also been studied extensively. It exhibits good oral bioavailability and favorable pharmacokinetic parameters such as low clearance and high volume of distribution. These properties make it suitable for oral administration in therapeutic settings. Additionally, it has shown low toxicity in preclinical studies, which is an important consideration for drug development.

In conclusion, 3-(Ethylthio)-5-thien - 2 - yl - 4 H - 1 , 2 , 4 - triazol - 4 - amine (CAS No. 118158 -92 - ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses.